Cas no 113532-12-0 (5-Cyclohexene-1,2,3,4-tetrol,2-[(benzoyloxy)methyl]-, 4-benzoate, (1R,2S,3R,4S)-)
113532-12-0 structure
Product Name:5-Cyclohexene-1,2,3,4-tetrol,2-[(benzoyloxy)methyl]-, 4-benzoate, (1R,2S,3R,4S)-
CAS No:113532-12-0
MF:C21H20O7
MW:384.379306793213
CID:180551
PubChem ID:14283261
Update Time:2025-04-19
5-Cyclohexene-1,2,3,4-tetrol,2-[(benzoyloxy)methyl]-, 4-benzoate, (1R,2S,3R,4S)- Chemical and Physical Properties
Names and Identifiers
-
- 5-Cyclohexene-1,2,3,4-tetrol,2-[(benzoyloxy)methyl]-, 4-benzoate, (1R,2S,3R,4S)-
- (+)-Zeylenol
- 5-Cyclohexene-1,2,3,4-tetrol,2-[(benzoyloxy)methyl]-, 4-benzoate, [1R-(1a,2b,3b,4a)]-
- Uvaribonol B
- 5-Cyclohexene-1,2,3,4-tetrol, 2-[(benzoyloxy)methyl]-, 4-benzoate, (1R,2S,3R,4S)-
- DTXSID001132593
- 113532-12-0
- (-)-Uvarigranol G
- (5-benzoyloxy-1,2,6-trihydroxycyclohex-3-en-1-yl)methyl benzoate
- [5-(BENZOYLOXY)-1,2,6-TRIHYDROXYCYCLOHEX-3-EN-1-YL]METHYL BENZOATE
- NCGC00347554-03!(5-benzoyloxy-1,2,6-trihydroxycyclohex-3-en-1-yl)methyl benzoate
- NS00097015
- FT-0698980
- CHEBI:172914
- AKOS032947822
-
- Inchi: 1S/C21H20O7/c22-17-12-11-16(28-20(25)15-9-5-2-6-10-15)18(23)21(17,26)13-27-19(24)14-7-3-1-4-8-14/h1-12,16-18,22-23,26H,13H2
- InChI Key: AWCUZBLYCWUTRL-UHFFFAOYSA-N
- SMILES: OC1C(COC(C2C=CC=CC=2)=O)(O)C(O)C(OC(C2C=CC=CC=2)=O)C=C1
Computed Properties
- Exact Mass: 384.1209
- Monoisotopic Mass: 384.12090297g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 7
- Complexity: 577
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 113Ų
Experimental Properties
- PSA: 113.29
5-Cyclohexene-1,2,3,4-tetrol,2-[(benzoyloxy)methyl]-, 4-benzoate, (1R,2S,3R,4S)- Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
113532-12-0 (5-Cyclohexene-1,2,3,4-tetrol,2-[(benzoyloxy)methyl]-, 4-benzoate, (1R,2S,3R,4S)-) Related Products
- 78804-17-8(((1R,2S,5R,6S)-5-(Benzoyloxy)-1,2,6-trihydroxycyclohex-3-en-1-yl)methyl benzoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk